Cas no 826-85-7 (1-phenyl-1H-pyrazol-5-amine)

1-phenyl-1H-pyrazol-5-amine structure
1-phenyl-1H-pyrazol-5-amine structure
Product Name:1-phenyl-1H-pyrazol-5-amine
CAS No:826-85-7
MF:C9H9N3
MW:159.187861204147
MDL:MFCD00020734
CID:40012
PubChem ID:87561856
Update Time:2024-10-27

1-phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-1H-pyrazol-5-amine
    • Aminophenylpyrazole
    • 5-Amino-1-phenylpyrazole
    • 1-Phenylpyrazol-5-ylamine
    • 2-phenylpyrazol-3-amine
    • 5-Amino-1-phenyl-1H-pyrazole
    • 1-Phenyl-5-aminopyrazole
    • 1H-Pyrazol-5-amine, 1-phenyl-
    • Pyrazole, 5-amino-1-phenyl-
    • MLS000736822
    • ZVNYYNAAEVZNDW-UHFFFAOYSA-N
    • NSC75786
    • zlchem 720
    • 5-amino-1-phenyl-pyrazole
    • 5-amino-1-phenyl pyrazole
    • Cambridge id 5102412
    • NCIOpen2_000761
    • Oprea1_726805
    • 1-Phenyl-5-amino-1H-pyrazo
    • 1-Phenyl-1H-pyrazol-5-amine (ACI)
    • Pyrazole, 5-amino-1-phenyl- (6CI, 7CI, 8CI)
    • (2-Phenyl-2H-pyrazol-3-yl)amine
    • 1-Phenyl-1H-pyrazole-5-amine
    • NSC 75786
    • ZVNYYNAAEVZNDW-UHFFFAOYSA-
    • 6EC7QM6WEV
    • A0174
    • HMS1577C15
    • DS-13652
    • FT-0619966
    • NCGC00246870-01
    • AC-27835
    • 2-phenyl-2H-pyrazol-3-ylamine
    • AI3-61062
    • DTXSID80231911
    • SCHEMBL433371
    • Z415654458
    • CS-W007011
    • EN300-64983
    • MFCD00020734
    • NSC-75786
    • SMR000528336
    • A15829
    • EINECS 212-563-1
    • BRN 0123558
    • HMS2884P13
    • InChI=1/C9H9N3/c10-9-6-7-11-12(9)8-4-2-1-3-5-8/h1-7H,10H2
    • NS00038221
    • 1-Phenyl-5-amino-1H-pyrazole
    • BCP27118
    • CHEMBL1411600
    • SY051964
    • AKOS005203340
    • 826-85-7
    • 5-25-09-00401 (Beilstein Handbook Reference)
    • STK328079
    • (2-Phenyl-2H-pyrazol-3-yl)amine; 1-Phenyl-1H-pyrazol-5-amine; 1-Phenyl-5-aminopyrazole; 5-Amino-1-phenyl-1H-pyrazole; 5-Amino-1-phenylpyrazole; NSC 75786
    • DB-056647
    • 1-phenyl-1H-pyrazol-5-amine
    • MDL： MFCD00020734
    • Inchi： 1S/C9H9N3/c10-9-6-7-11-12(9)8-4-2-1-3-5-8/h1-7H,10H2
    • InChI Key： ZVNYYNAAEVZNDW-UHFFFAOYSA-N
    • SMILES： N1N(C2C=CC=CC=2)C(N)=CC=1
    • BRN： 0123558

Computed Properties

  • Exact Mass: 159.08000
  • Monoisotopic Mass: 159.079647
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1.5

Experimental Properties

  • Color/Form: Yellow crystals.
  • Density: 1.2
  • Melting Point: 42.0 to 46.0 deg-C
  • Boiling Point: 323.2°C at 760 mmHg
  • Flash Point: 323.2 °C at 760 mmHg
  • Refractive Index: 1.641
  • PSA: 43.84000
  • LogP: 2.03570
  • Solubility: Soluble in benzene \ chloroform and diethyl ether

1-phenyl-1H-pyrazol-5-amine Security Information

1-phenyl-1H-pyrazol-5-amine Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-phenyl-1H-pyrazol-5-amine Pricemore >>

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1-phenyl-1H-pyrazol-5-amine Production Method

Production Method 1

16078-71-0 16078-71-0
826-85-7 826-85-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Water ;  8 h, reflux
Reference
Design, synthesis and biological evaluation of pyrazolecarboxamides containing phenylpyrazole moieties
Mao, Ming-zhen; et al, Nongyao, 2016, 55(3), 166-169

Production Method 2

6162-76-1 6162-76-1
826-85-7 826-85-7
Reaction Conditions
1.1 6 h, rt
1.2 Reagents: Triethylamine ;  6 h, reflux
Reference
Synthesis of 5-aminopyrazoles mediated by cyanoacetaldehyde
Yao, Peng, Huaxue Shiji, 2013, 35(6), 570-572

Production Method 3

826-85-7 826-85-7
Reaction Conditions
Reference
Reaction of α-chloroacrylonitrile with hydrazines
Hillers, S.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1975, (2), 246-9

Production Method 4

4554-16-9 4554-16-9
826-85-7 826-85-7
Reaction Conditions
Reference
Product class 1: pyrazoles
Stanovnik, B.; et al, Science of Synthesis, 2002, 12, 15-225

Production Method 5

826-85-7 826-85-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Studies on the synthesis of heterocyclic compounds. Part VI. The action of methyl salicylate on some 5-aminopyrazoles
Daidone, Giuseppe; et al, Journal of Heterocyclic Chemistry, 1981, 18(4), 747-50

Production Method 6

871-29-4 871-29-4
826-85-7 826-85-7
Reaction Conditions
1.1 Solvents: Benzene
2.1 Reagents: Hydrochloric acid
Reference
Aminopyrazoles. III. Novel one-flask preparation of 1-phenylpyrazol-3-amine
Ege, Guenter; et al, Journal of Heterocyclic Chemistry, 1982, 19(6), 1265-6

Production Method 7

826-85-7 826-85-7
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Water ;  2 h, 30 - 35 °C
2.1 Solvents: Toluene ;  rt; 3 h, rt
2.2 Reagents: Sodium tert-butoxide ;  5 h, reflux
Reference
Synthesis and pharmacological screening of pyrazolopyridine compounds as anxiolytics
Kushwah, Shruti; et al, International Journal of Pharmaceutical Research and Bio-Science, 2012, 1(2), 287-315

Production Method 8

16078-71-0 16078-71-0
826-85-7 826-85-7
Reaction Conditions
1.1 Reagents: (±)-Chloroquine diphosphate Solvents: Water ;  6 h, 170 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 7, cooled
Reference
Design, synthesis and anti-P. falciparum activity of pyrazolopyridine-sulfonamide derivatives
Silva, Thais B.; et al, Bioorganic & Medicinal Chemistry, 2016, 24(18), 4492-4498

Production Method 9

60838-50-8 60838-50-8
826-85-7 826-85-7
Reaction Conditions
1.1 Catalysts: Acetic acid Solvents: Toluene ;  1 h, 120 °C; cooled
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  neutralized
Reference
Regiocontrolled synthesis of 3- and 5-aminopyrazoles, pyrazolo[3,4-d]pyrimidines, pyrazolo[3,4-b]pyridines and pyrazolo[3,4-b]quinolinones as MAPK inhibitors
Bagley, Mark C.; et al, Tetrahedron, 2013, 69(39), 8429-8438

Production Method 10

25112-05-4 25112-05-4
826-85-7 826-85-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Aminopyrazoles. III. Novel one-flask preparation of 1-phenylpyrazol-3-amine
Ege, Guenter; et al, Journal of Heterocyclic Chemistry, 1982, 19(6), 1265-6

Production Method 11

51649-80-0 51649-80-0
826-85-7 826-85-7
Reaction Conditions
Reference
Aminopyrazoles. IV. Pyrazol-3- and 5-amines from 2,3-dihaloalkanenitriles or 3-chloroacrylonitriles and hydrazines
Ege, Guenter; et al, Journal of Heterocyclic Chemistry, 1982, 19(6), 1267-73

Production Method 12

51649-80-0 51649-80-0
826-85-7 826-85-7
Reaction Conditions
1.1 Solvents: Acetic acid ,  Dimethylformamide
Reference
A tandem decarboxylation/Diels-Alder reaction of 5-amino-1-phenyl-4-pyrazolecarboxylic acid with 1,3,5-triazines
Dang, Qun; et al, Tetrahedron Letters, 2001, 42(48), 8419-8422

Production Method 13

26955-79-3 26955-79-3
826-85-7 826-85-7
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Ferric sulfate Solvents: Water
Reference
Chemotherapeutic studies in the heterocyclic series. XX. Preparation of 3-amino-2-phenylpyrazole as amino component of a long-acting sulfanilamide
Schmidt, P.; et al, Helvetica Chimica Acta, 1958, 41, 306-9

Production Method 14

1820-80-0 1820-80-0
98-80-6 98-80-6
826-85-7 826-85-7
Reaction Conditions
1.1 Catalysts: Cupric acetate ,  Tetrasodium meso-tetra(4-sulfonatophenyl)porphine Solvents: Water ;  5 h, 50 °C
Reference
Cu(OAc)2-porphyrins as an efficient catalytic system for base-free, nature mimicking Chan-Lam coupling in water
Venkateswarlu, Katta ; et al, Applied Organometallic Chemistry, 2021, 35(6),

Production Method 15

353-07-1 353-07-1
100-52-7 100-52-7
826-85-7 826-85-7
Reaction Conditions
1.1 Solvents: Toluene ;  rt; 3 h, rt
1.2 Reagents: Sodium tert-butoxide ;  5 h, reflux
Reference
Synthesis and pharmacological screening of pyrazolopyridine compounds as anxiolytics
Kushwah, Shruti; et al, International Journal of Pharmaceutical Research and Bio-Science, 2012, 1(2), 287-315

Production Method 16

2601-89-0 2601-89-0
826-85-7 826-85-7
Reaction Conditions
Reference
Product class 1: pyrazoles
Stanovnik, B.; et al, Science of Synthesis, 2002, 12, 15-225

Production Method 17

94-05-3 94-05-3
826-85-7 826-85-7
Reaction Conditions
1.1 Solvents: Ethanol ;  heated
1.2 Reagents: Hydrochloric acid Solvents: Water
Reference
Harnessing Cascade Suzuki-Cyclization Reactions of Pyrazolo[3,4-b]pyridine for the Synthesis of Tetracyclic Fused Heteroaromatics
Lavrard, Hubert; et al, European Journal of Organic Chemistry, 2017, 2017(3), 600-608

Production Method 18

920-37-6 920-37-6
826-85-7 826-85-7
Reaction Conditions
Reference
Reaction of α-chloroacrylonitrile with hydrazines
Hillers, S.; et al, Khimiya Geterotsiklicheskikh Soedinenii, 1975, (2), 246-9

Production Method 19

119-36-8 119-36-8
826-85-7 826-85-7
Reaction Conditions
1.1 -
2.1 Reagents: Hydrochloric acid
Reference
Studies on the synthesis of heterocyclic compounds. Part VI. The action of methyl salicylate on some 5-aminopyrazoles
Daidone, Giuseppe; et al, Journal of Heterocyclic Chemistry, 1981, 18(4), 747-50

1-phenyl-1H-pyrazol-5-amine Raw materials

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